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Compound of Interest

Compound Name: 5-(4-Fluorophenoxy)valeric Acid

CAS No.: 347867-75-8

Cat. No.: B1322480

Get Quote

Comparative Analysis: 5-(4-
Fluorophenoxy)valeric Acid
A Fluorinated Scaffold for Metabolic Stability and PPAR Modulation

Executive Summary
5-(4-Fluorophenoxy)valeric Acid (CAS: 347867-75-8) is a specialized fluorinated building

block and chemical probe used primarily in the development of metabolic modulators and

radiotracers. Structurally, it belongs to the class of phenoxyalkanoic acids, a scaffold

fundamental to the "fibrate" class of lipid-lowering drugs (PPAR

agonists) and synthetic auxin herbicides.

This guide compares 5-(4-Fluorophenoxy)valeric Acid with its closest structural and

functional analogs: Gemfibrozil (an approved drug), Phenoxyvaleric Acid (the non-fluorinated

parent), and 4-Fluorophenoxyacetic Acid (a chain-length variant). The analysis highlights the
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critical role of the para-fluorine substituent in enhancing metabolic stability and modulating

lipophilicity.

Key Applications
Medicinal Chemistry: Optimization of PPAR agonists by blocking metabolic "soft spots."

Metabolic Tracing: Use as a stable surrogate for fatty acid oxidation studies.

Agrochemicals: Intermediate for phenoxy-auxin analogs.

Comparative Matrix: Physicochemical & Functional
Properties[1][2]
The following table contrasts 5-(4-Fluorophenoxy)valeric Acid with key alternatives to

illustrate its unique position in the structure-activity relationship (SAR) landscape.
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Feature
5-(4-

Fluorophenoxy)

valeric Acid

Gemfibrozil

(Standard of
Care)

Phenoxyvaleric

Acid (Parent)

4-

Fluorophenoxya

cetic Acid

(Short Chain)

Structure

4-F-Ph-O-(CH

)

-COOH

2,5-Me

-Ph-O-(CH

)

-C(Me)

-COOH

Ph-O-(CH

)

-COOH

4-F-Ph-O-CH

-COOH

Molecular Weight 212.22 g/mol 250.33 g/mol 194.23 g/mol 170.14 g/mol

LogP (Calc) ~2.8 4.77 ~2.3 ~1.6

Metabolic

Stability

High (Blocked p-

position)

Moderate

(Subject to

benzylic

oxidation)

Low (Rapid p-

hydroxylation)
High

Primary Target

PPAR

(Probe), FAO

Tracer

PPAR

(Agonist)

Auxin / Weak

PPAR
Auxin / Herbicide

Key Advantage

Metabolic

blockade without

steric bulk of

methyl groups.

High potency;

extensive clinical

data.

Baseline for

SAR; easily

functionalized.

High polarity;

limited

membrane

permeability.

Mechanistic Analysis: The Fluorine Effect
The substitution of hydrogen with fluorine at the para-position of the phenoxy ring is a strategic

medicinal chemistry modification.

Metabolic Blockade (CYP450 Resistance)
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In non-fluorinated phenoxy acids, the para-position is the primary site for Phase I metabolism

via Cytochrome P450-mediated hydroxylation.

Mechanism: The C-F bond energy (approx. 116 kcal/mol) is significantly higher than the C-H

bond (approx. 99 kcal/mol), rendering the 4-position resistant to oxidative attack.

Outcome: This modification extends the biological half-life (

) of the compound compared to Phenoxyvaleric Acid, maintaining the pharmacophore
concentration in plasma.

Lipophilicity and Binding
Fluorine is highly electronegative yet small (Van der Waals radius ~1.47 Å vs 1.20 Å for H).

Effect: It increases lipophilicity (LogP) and alters the electronic distribution of the aromatic

ring, potentially strengthening

stacking interactions within the PPAR ligand-binding domain (LBD).

Diagram: Metabolic Fate Comparison
The following diagram illustrates the metabolic divergence between the fluorinated and non-

fluorinated analogs.
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Figure 1: Comparative metabolic fate. The 4-fluoro substituent prevents CYP450-mediated

hydroxylation, enhancing stability.
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To validate the performance of 5-(4-Fluorophenoxy)valeric Acid, the following protocols are

recommended.

Synthesis: Williamson Ether Strategy
This protocol yields high-purity product suitable for biological assays.

Reagents: 4-Fluorophenol, Ethyl 5-bromovalerate, Potassium Carbonate (

), Acetone, Sodium Hydroxide (NaOH).

Etherification:

Dissolve 4-fluorophenol (10 mmol) and

(15 mmol) in anhydrous acetone (50 mL).

Add ethyl 5-bromovalerate (11 mmol) dropwise.

Reflux at 60°C for 12 hours under

atmosphere.

Filter salts and concentrate the filtrate in vacuo.

Hydrolysis:

Dissolve the crude ester in ethanol/water (1:1, 20 mL).

Add NaOH (20 mmol) and stir at room temperature for 4 hours.

Acidify to pH 2 with 1M HCl.

Purification:

Extract with ethyl acetate (

mL).

Recrystallize from hexane/ethyl acetate to obtain white crystals (MP: 79-82°C).
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In Vitro Metabolic Stability Assay
Objective: Quantify intrinsic clearance (

) relative to Gemfibrozil.

Protocol:

Incubation: Prepare liver microsomes (human or rat) at 0.5 mg protein/mL in phosphate

buffer (pH 7.4).

Initiation: Add test compound (1

M final) and pre-incubate for 5 min at 37°C. Initiate reaction with NADPH-regenerating
system.

Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes. Quench immediately with ice-cold

acetonitrile containing internal standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. The slope

determines

.

PPAR Reporter Gene Assay
Objective: Determine agonist potency (

).

Workflow Diagram:
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Transfection:
HEK293 Cells + Gal4-PPARα Plasmid

+ Luciferase Reporter

Treatment:
Incubate with 5-(4-Fluorophenoxy)valeric Acid

(0.1 nM - 10 μM)

Activation:
Ligand binds PPARα -> Heterodimerization -> DNA Binding

Readout:
Measure Luciferase Luminescence

Click to download full resolution via product page

Figure 2: Workflow for assessing PPAR agonist activity using a luciferase reporter system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-(4-Fluorophenoxy)valeric Acid | 347867-75-8 | TCI Deutschland GmbH
[tcichemicals.com]

2. calpaclab.com [calpaclab.com]

3. calpaclab.com [calpaclab.com]

4. Valeric acid | Sigma-Aldrich [sigmaaldrich.com]

5. calpaclab.com [calpaclab.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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